Cas no 2385790-54-3 (5-(fluorosulfonyl)-2,3-dihydro-1H-indene-2-carboxylic acid)

• Product Name: 5-(fluorosulfonyl)-2,3-dihydro-1H-indene-2-carboxylic acid
• CAS No: 2385790-54-3
• MF: C₁₀H₉FO₄S
• MW: 244.239465475082
• CID: 5767162
• PubChem ID: 165768029
• Update Time: 2025-10-22

5-(fluorosulfonyl)-2,3-dihydro-1H-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6483277
• 5-(fluorosulfonyl)-2,3-dihydro-1H-indene-2-carboxylic acid
• Z3333540667
• 2385790-54-3

• Inchi： 1S/C10H9FO4S/c11-16(14,15)9-2-1-6-3-8(10(12)13)4-7(6)5-9/h1-2,5,8H,3-4H2,(H,12,13)
• InChI Key： DDEALRZUKKMCDI-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CC(C(=O)O)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 244.02055810g/mol
• Monoisotopic Mass: 244.02055810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.8Ų

Additional information on 5-(fluorosulfonyl)-2,3-dihydro-1H-indene-2-carboxylic acid

5-(Fluorosulfonyl)-2,3-Dihydro-1H-Indene-2-Carboxylic Acid: A Comprehensive Overview

5-(Fluorosulfonyl)-2,3-dihydro-1H-indene-2-carboxylic acid, identified by the CAS registry number 2385790-54-3, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonated indene derivatives, which have garnered attention due to their versatile properties and functional groups. The molecule's structure incorporates a fluorosulfonyl group attached to the indene ring system, along with a carboxylic acid moiety, making it a valuable substrate for further chemical modifications and functionalization.

The synthesis of 5-(fluorosulfonyl)-2,3-dihydro-1H-indene-2-carboxylic acid involves advanced methodologies in organic chemistry. Recent studies have highlighted the use of electrophilic sulfonylation techniques to introduce the fluorosulfonyl group onto the indene framework. This process typically employs sulfonic acid chlorides or other sulfonylating agents under controlled conditions to ensure high regioselectivity and yield. The presence of the carboxylic acid group further enhances the compound's reactivity, enabling its use as an intermediate in the construction of more complex molecules.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The indene core is known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and kinases. The fluorosulfonyl group introduces additional electronic and steric effects, which can modulate the compound's bioactivity. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These findings underscore its potential as a lead compound in the development of novel therapeutic agents.

In addition to its pharmaceutical applications, 5-(fluorosulfonyl)-2,3-dihydro-1H-indene-2-carboxylic acid has shown promise in materials science. The compound's unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors (TFTs). Recent studies have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could enhance device performance by improving charge transport properties and reducing interface traps.

The environmental impact and sustainability aspects of this compound are also areas of growing interest. Researchers have investigated its biodegradation pathways under aerobic and anaerobic conditions to assess its eco-friendly nature. Preliminary results indicate that the compound undergoes microbial degradation through oxidative cleavage of the sulfonamide bond, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly.

In conclusion, 5-(fluorosulfonyl)-2,3-dihydro-1H-indene-2-carboxylic acid represents a multifaceted molecule with diverse applications across chemistry and biology. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers in academia and industry alike. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative materials and therapeutic agents.